Benzyl 4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “Benzyl 4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxylate” is a chemical compound with the linear formula C14H13O3N3 . It is a part of a set of building blocks based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold .
Synthesis Analysis
The synthesis of such compounds involves the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings . The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string O=C1C2=CC (C (O)=O)=NN2CCN1CC3=CC=CC=C3 . This representation helps in understanding the arrangement of atoms and their connectivity.Physical and Chemical Properties Analysis
The compound is a solid . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not mentioned in the available resources.Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Heterocyclic compounds, particularly those involving pyrazolo[1,5-a]pyridine structures, have been explored extensively for their pharmacological potential and chemical properties. For instance, a study on the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors involves ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, showcasing the importance of such structures in developing therapeutic agents against tuberculosis (Jeankumar et al., 2013).
Structural Studies and Crystallography
The study of crystal structures of heterocyclic compounds, including pyrazolo[1,5-a]pyridine derivatives, provides valuable information on their conformation and potential interactions with biological targets. For example, the analysis of a 2H-pyrazolo[4,3-c]pyridine derivative reveals specific conformational features and intramolecular interactions, which could inform the design of new compounds with desired biological activities (Karthikeyan et al., 2010).
Antiallergic and Antimicrobial Activities
Compounds with pyridine and piperazine structures have been synthesized and tested for their antiallergic and antimicrobial properties, illustrating the broad range of potential therapeutic applications of such molecules. Research into 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine derivatives, for instance, demonstrates significant antiallergic activity, highlighting the therapeutic potential of these heterocyclic compounds (Nohara et al., 1985).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to target the hepatitis b virus (hbv) core protein .
Mode of Action
Similar compounds have been found to inhibit a wide range of nucleoside-resistant hbv mutants .
Biochemical Pathways
Similar compounds have been found to inhibit the replication of hbv dna .
Pharmacokinetics
Similar compounds have been found to inhibit hbv dna viral load when administered orally .
Properties
IUPAC Name |
benzyl 4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3/c25-19(18-14-17-8-4-5-9-24(17)21-18)22-10-12-23(13-11-22)20(26)27-15-16-6-2-1-3-7-16/h1-3,6-7,14H,4-5,8-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRRCYFMWTOSELJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)OCC4=CC=CC=C4)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.